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Compound of Interest

Compound Name: N-Methylmescaline hydrochloride

Cat. No.: B3025681

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety and logistical information for the
handling of N-Methylmescaline hydrochloride. Given the limited publicly available,
compound-specific safety data, this guidance is based on best practices for handling potent,
biologically active research chemicals and data from structurally similar phenethylamines. A
thorough risk assessment should be conducted prior to handling this compound.

Hazard Identification and Immediate Precautions

N-Methylmescaline hydrochloride is a phenethylamine derivative intended for research and
forensic applications.[1] The toxicological properties of this compound have not been
thoroughly investigated.[2] Therefore, it should be handled with extreme caution, assuming
high potency and potential for adverse health effects. All routes of exposure (inhalation,
ingestion, skin, and eye contact) should be considered potentially hazardous.

In case of exposure, seek immediate medical attention and provide the Safety Data Sheet
(SDS) if available.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the primary defense against exposure. The following table
outlines the recommended PPE for handling N-Methylmescaline hydrochloride.
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Body Part Protection Level Specifications Rationale
Provides a robust
o barrier against skin
Inner Glove: Nitrile.
contact. Double
_ Outer Glove: _
Hands Double Gloving ) ) gloving offers
Chemical-resistant N o
o additional protection in
nitrile or neoprene. .
case the outer glove is
breached.
Safety Goggles:
Chemical splash
goggles conforming to
recognized standards Protects against
(e.g., ANSI z87.1). accidental splashes to
Eyes & Face Full Coverage Face Shield: To be the eyes and face,

worn over safety
goggles, especially
when there is a risk of
splashes or aerosol

generation.

which are primary

routes of exposure.

Respiratory As-Needed Basis

NIOSH-approved
Respirator: Required
when handling
powders outside of a
certified chemical
fume hood or
ventilated enclosure to
prevent inhalation.
The type of respirator
should be selected
based on a risk

assessment.

Minimizes the risk of
inhaling fine particles

or aerosols.

Body Full Coverage

Laboratory Coat:
Long-sleeved, flame-
resistant lab coat with

snug-fitting cuffs.

Prevents
contamination of
personal clothing and

skin.
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Chemical Apron:
Recommended when
handling larger
quantities or when
there is a significant

splash risk.

Operational Plan: Step-by-Step Handling
Procedures

Adherence to a strict operational plan is crucial for minimizing exposure risk.

e Preparation:

o

Conduct a pre-work risk assessment.

[¢]

Ensure all necessary PPE is available and in good condition.

[¢]

Verify that a properly functioning chemical fume hood and emergency equipment
(eyewash station, safety shower) are accessible.

[¢]

Prepare all necessary equipment and reagents before handling the compound.
e Handling (in a Chemical Fume Hood):

o All manipulations of N-Methylmescaline hydrochloride, especially as a solid, should be
performed within a certified chemical fume hood to control airborne particles.

o Use tools and techniques that minimize dust generation.

o For weighing, use an analytical balance inside the fume hood or a ventilated balance
enclosure.

o When preparing solutions, add the solvent to the solid slowly to avoid splashing.

e Post-Handling:
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o Decontaminate all surfaces and equipment that have come into contact with the
compound using an appropriate solvent.

o Carefully remove and dispose of all contaminated PPE as hazardous waste.
o Wash hands thoroughly with soap and water after removing gloves.

Quantitative Data Summary

Specific quantitative toxicity and exposure limit data for N-Methylmescaline hydrochloride
are not readily available. The following table provides data for the related compound, Mescaline
hydrochloride, to serve as a conservative reference.

Acute Toxicity
Molecular Molecular

Compound CAS Number . (Oral LD50,
Formula Weight
mouse)
N-
] Data not
Methylmescaline  6308-81-2 C12H19NOs « HCI  261.7 g/mol _
) available
hydrochloride
Mescaline
_ 832-92-8 C11H17NOs « HCI  247.72 g/mol 800 mg/kg[3]
hydrochloride

Note: The absence of data does not imply that N-Methylmescaline hydrochloride is safe. It
should be handled as a potent compound with unknown toxicity.

Disposal Plan

Proper disposal of N-Methylmescaline hydrochloride and any contaminated materials is
critical to prevent environmental contamination and accidental exposure.

» Waste Identification: All materials that have come into contact with N-Methylmescaline
hydrochloride, including unused compound, contaminated labware (e.g., pipette tips, vials),
and used PPE, must be treated as hazardous waste.

» Waste Segregation and Collection:
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o Collect solid and liquid waste in separate, clearly labeled, and sealed containers.
o The container must be compatible with the chemical waste.

o Label the waste container with "Hazardous Waste" and the full chemical name: "N-
Methylmescaline hydrochloride."

o Storage: Store hazardous waste containers in a designated, secure, and well-ventilated
area, away from incompatible materials.

» Disposal: Arrange for the disposal of hazardous waste through your institution's
Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal
contractor. Do not dispose of this chemical down the drain or in the regular trash.

Experimental Workflow Diagram

The following diagram illustrates the standard workflow for safely handling N-Methylmescaline
hydrochloride in a laboratory setting.
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Caption: Workflow for Safe Handling of N-Methylmescaline Hydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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